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Compound of Interest

Compound Name: 1-Chloro-3-ethoxypropane

Cat. No.: B1362862 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-3-ethoxypropane
This guide provides crucial safety, operational, and disposal information for the handling of 1-
Chloro-3-ethoxypropane in a laboratory setting. Adherence to these procedures is vital for

ensuring the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Chloro-3-ethoxypropane is

presented below for easy reference.[1][2][3][4]

Property Value

Molecular Formula C₅H₁₁ClO[1]

Molecular Weight 122.59 g/mol [3]

Appearance Colorless liquid[1]

Boiling Point 125.9 °C at 760 mmHg[1]

Flash Point 41.4 °C[1]

Density 0.952 g/cm³[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
While comprehensive toxicity data is not available for 1-Chloro-3-ethoxypropane, it is

imperative to handle it with caution to avoid potential health risks.[5] The primary routes of

exposure are inhalation, skin contact, and eye contact.[5][6]

Recommended Personal Protective Equipment (PPE)

The following table outlines the minimum required PPE for handling 1-Chloro-3-
ethoxypropane.[5][7]

Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles or a face shield

where splashing is possible.[5][8]

Skin Protection
Chemically resistant gloves (e.g., Nitrile) and a

flame-resistant lab coat.[5][9]

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If exposure limits may be exceeded, a full-

face respirator is necessary.[5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 1-Chloro-3-ethoxypropane is essential for minimizing

risks. The following workflow outlines the key steps before, during, and after handling this

chemical.
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Pre-Handling

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Inspect and don appropriate PPE

Dispense required amount carefully

Keep container tightly closed when not in use

Avoid generating aerosols or vapors

Properly label and store the chemical

Decontaminate work surfaces

Remove and dispose of gloves properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 1-Chloro-3-ethoxypropane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1362862?utm_src=pdf-body-img
https://www.benchchem.com/product/b1362862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol for Safe Handling:

Preparation: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for

1-Chloro-3-ethoxypropane.[5] Ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition.[10]

Personal Protective Equipment: Wear tightly fitting safety goggles, a flame-resistant lab coat,

and chemically resistant gloves.[5]

Dispensing: Conduct all dispensing and handling procedures within a certified chemical fume

hood to minimize inhalation exposure.[11]

Storage: Keep the container of 1-Chloro-3-ethoxypropane tightly closed when not in use to

prevent the release of vapors.[12]

Work Area Maintenance: After handling, decontaminate the work area with an appropriate

solvent and cleaning materials.

PPE Removal: Remove gloves using a technique that avoids skin contact with the outer

surface. Dispose of them in the designated hazardous waste container.

Hygiene: Wash hands thoroughly with soap and water after removing gloves.[6]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.

First-Aid Measures[5]
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Exposure Route First-Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures[5][6]

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors.

Contain: Use an inert absorbent material like sand or earth to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Clean: Clean the spill area thoroughly.

Fire-Fighting Measures[5]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Disposal Plan
Proper disposal of 1-Chloro-3-ethoxypropane and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection

Disposal

Segregate halogenated organic waste

Use a dedicated, labeled waste container

Keep waste container tightly sealed

Store waste container in a designated area

Arrange for pickup by certified hazardous waste disposal service

Maintain disposal records
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Caption: Waste disposal workflow for 1-Chloro-3-ethoxypropane.

Step-by-Step Disposal Protocol:

Segregation: Collect waste 1-Chloro-3-ethoxypropane and any contaminated materials in a

dedicated, properly labeled hazardous waste container.[13] Do not mix with other waste

streams.[13]

Containerization: The waste container must be made of a compatible material and kept

tightly closed except when adding waste.[13] The container must be clearly labeled as

"Hazardous Waste" and include the chemical name.[13]

Storage: Store the waste container in a designated satellite accumulation area that is secure

and away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal contractor.[6]

[13] Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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